Cas no 1331776-42-1 (Methyl 4-(bromomethyl)cyclohexanecarboxylate)

• Product Name: Methyl 4-(bromomethyl)cyclohexanecarboxylate
• CAS No: 1331776-42-1
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• MDL: MFCD29921565
• CID: 3041734
• PubChem ID: 19688454
• Update Time: 2025-08-05

Methyl 4-(bromomethyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)cyclohexanecarboxylate
• AK337856
• methyl 4-(bromomethyl)cyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 4-(bromomethyl)-, methyl ester
• EN300-22057329
• AT36922
• AKOS027336371
• E75046
• 1331776-42-1
• 167833-10-5
• F51604
• CS-0041732
• SCHEMBL2348997
• SCHEMBL6616808
• MFCD29921565
• BS-52704
• trans-methyl 4-(bromomethyl)cyclohexanecarboxylate
• DS-12541
• METHYL (1S,4S)-4-(BROMOMETHYL)CYCLOHEXANE-1-CARBOXYLATE
• methyl (1r,4r)-4-(bromomethyl)cyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 4-(bromomethyl)-, methyl ester, trans-

• MDL： MFCD29921565
• Inchi： 1S/C9H15BrO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h7-8H,2-6H2,1H3
• InChI Key： BXJXDCCSZTVLTR-UHFFFAOYSA-N
• SMILES： BrCC1CCC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 234.02554g/mol
• Monoisotopic Mass: 234.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 262.0±13.0°C at 760 mmHg

Methyl 4-(bromomethyl)cyclohexanecarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters